Cas no 6408-51-1 (Acid Blue 27)

• Product Name: Acid Blue 27
• CAS No: 6408-51-1
• MF: C₂₂H₁₇N₂NaO₅S
• MW: 444.43555521965
• MDL: MFCD00058945
• CID: 504291
• PubChem ID: 87562186
• Update Time: 2025-09-22

Acid Blue 27 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]-5-methyl-,sodium salt (1:1)
• Alizarin Astrol
• Benzenesulfonic acid,2-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]-5-methyl...
• sodium,5-methyl-2-[[4-(methylamino)-9,10-dioxoanthracen-1-yl]amino]benzenesulfonate
• Acid Blue 27
• Alizarine Light Blue 3G
• Acilan Astrol B
• Superian Astrol B
• Solway Celestol B
• Alizarine Blue AS
• Alizarine Turquoise B
• Erio Fast Blue 3GS
• Fenazo Light Blue AA
• Alizarine Astrol B-CF
• D and C Blue No. 5
• C.I. Acid Blue 27
• Alizarine Turquoise Blue B
• Erio Anthracene Brilliant Blue 3G
• C.I. 61530
• Benzenesulfonic acid, 2-((9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, sodium salt (1:1)
• Sodium 5-methyl-2-((4-(methylamino)-9,10-dioxo-9,10-dihydroanthracen-1-yl)amino)benzenesulfonate
• DTXSID2064319
• SODIUM 5-METHYL-2-{[4-(METHYLAMINO)-9,10-DIOXOANTHRACEN-1-YL]AMINO}BENZENESULFONATE
• sodium;5-methyl-2-[[4-(methylamino)-9,10-dioxoanthracen-1-yl]amino]benzenesulfonate
• A0609
• Sodium 4-((9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
• Alizarine astrol
• MFCD00058945
• Benzenesulfonic acid, 2-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]-5-methyl-, monosodium salt
• CI 61530
• AKOS000283062
• CI ACID BLUE 27
• sodium 5-methyl-2-(4-(methylamino)-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)benzenesulfonate
• NSC-401611
• M-TOLUENESULFONIC ACID, 6-((4-(METHYLAMINO)-1-ANTHRAQUINONYL)AMINO)-, SODIUM SALT
• 6408-51-1
• UNII-TN6MR28CDY
• NSC 401611
• Benzenesulfonic acid, 2-((9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, monosodium salt
• TN6MR28CDY
• ALIZARINASTROL
• CS-0454625
• m-Toluenesulfonic acid, 6-((4-(methylamino)-1-anthraquinonyl)amino)-, monosodium salt
• EINECS 229-060-8
• NS00082335
• RIJLWEYDGZAVGC-UHFFFAOYSA-M

• MDL： MFCD00058945
• Inchi： 1S/C22H18N2O5S.Na/c1-12-7-8-15(18(11-12)30(27,28)29)24-17-10-9-16(23-2)19-20(17)22(26)14-6-4-3-5-13(14)21(19)25;/h3-11,23-24H,1-2H3,(H,27,28,29);/q;+1/p-1
• InChI Key： RIJLWEYDGZAVGC-UHFFFAOYSA-M
• SMILES： S(C1C=C(C)C=CC=1NC1C=CC(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)NC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.07600
• Monoisotopic Mass: 444.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.489
• Refractive Index: 1.707
• PSA: 123.78000
• LogP: 4.68660
• Color index: 61530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones